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Compound of Interest

Compound Name: Boc-D-Glu(Ochex)-Oh
CAS No.: 133464-27-4
Cat. No.: B558532
Get Quote
. J

Disclaimer: A specific Safety Data Sheet (SDS) for Boc-D-Glu(Ochex)-Oh (CAS No. 133464-
27-4) was not readily available. The following information has been compiled from data for
structurally similar compounds, including other Boc-protected glutamic acid derivatives.
Researchers and drug development professionals should handle this compound with the care
due to a substance of unknown toxicity and refer to the safety data for analogous compounds
as a precautionary measure.

Chemical Identification
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Identifier Value Source
(2R)-2-((tert-
) Butoxycarbonyl)amino)-5-
Chemical Name PubChem[1]

(cyclohexyloxy)-5-

oxopentanoic acid

Boc-D-Glu(Ochex)-Oh, Boc-D-

Synonyms glutamic acid gamma- Chem-Impex, PubChem[1][2]
cyclohexyl ester

CAS Number 133464-27-4 Chem-Impex, Aapptec[2][3]

Molecular Formula C16H27NO6 Chem-Impex, Aapptec[2][3]

Molecular Weight 329.39 g/mol PubChem[1]

Physical and Chemical Properties

Property Value Source

Appearance White powder Chem-Impex[2]
Melting Point 54 -57°C Chem-Impex[2]
Purity > 98% (HPLC) Chem-Impex[2]

Optical Rotation

[a]20D = 14 + 2° (c=2 in DMF)

Chem-Impex[2]

Storage Temperature

0-8°C

Chem-Impex[2]

Hazard Identification and Precautionary Measures
(Inferred from Analogous Compounds)

The following hazard information is based on SDS data for similar Boc-protected amino acids,
such as Boc-D-Glu(OtBu)-OH and Boc-Glu(OtBu)-OH.

Potential Hazards:

o May be harmful if inhaled, ingested, or absorbed through the skin.[4]

© 2026 BenchChem. All rights reserved. 2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/7018750
https://pubchem.ncbi.nlm.nih.gov/compound/7018750
https://www.chemimpex.com/products/05486
https://www.chemimpex.com/products/05486
https://www.peptide.com/product/boc-d-gluochx-oh-133464-27-4/
https://www.chemimpex.com/products/05486
https://www.peptide.com/product/boc-d-gluochx-oh-133464-27-4/
https://pubchem.ncbi.nlm.nih.gov/compound/7018750
https://www.chemimpex.com/products/05486
https://www.chemimpex.com/products/05486
https://www.chemimpex.com/products/05486
https://www.chemimpex.com/products/05486
https://www.chemimpex.com/products/05486
https://www.peptide.com/custdocs/MSDS%20ABE225%20Boc-D-Glu(OtBu).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558532?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e May cause irritation to the respiratory tract, skin, and eyes.[4]

Precautionary Statements:

e Prevention:

[¢]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[5]

[e]

Wash hands thoroughly after handling.[5]

o

Use only outdoors or in a well-ventilated area.[5]

[¢]

Wear protective gloves, protective clothing, eye protection, and face protection.[5]

e Response:

[e]

If on skin: Wash with plenty of water.[5] If skin irritation occurs, get medical
advice/attention.[5]

o If inhaled: Remove person to fresh air and keep comfortable for breathing.[5]

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

o If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[6]

e Storage:

o Store in a well-ventilated place. Keep container tightly closed.[5]

o Store locked up.[5]

» Disposal:

o Dispose of contents/container in accordance with local, regional, national, and
international regulations.[5]
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Experimental Protocols: Safe Handling Workflow

The following workflow outlines a general procedure for handling fine chemical powders like
Boc-D-Glu(Ochex)-Oh in a laboratory setting, based on common safety practices for

analogous compounds.
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General Safe Handling Workflow for Chemical Powders
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Caption: General workflow for safely handling chemical powders in a laboratory.
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Logical Relationship for Hazard Assessment

Due to the absence of a specific SDS for Boc-D-Glu(Ochex)-Oh, a logical approach to hazard
assessment involves inferring potential risks from closely related compounds.

Hazard Assessment Logic for Boc-D-Glu(Ochex)-Oh
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Caption: Logical diagram for assessing hazards of a compound with no specific SDS.
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First-Aid Measures (Inferred from Analogous
Compounds)

 Inhalation: If breathed in, move person into fresh air. If not breathing, give artificial
respiration. Consult a physician.[6]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[6]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[6]

 Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.[6]

Fire-Fighting Measures (Inferred from Analogous

Compounds)

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

e Hazardous Combustion Products: Oxides of carbon and nitrogen.[4][7]

o Special Protective Equipment: Firefighters should wear self-contained breathing apparatus
and full turnout gear.[7]

Stability and Reactivity (Inferred from Analogous
Compounds)

o Chemical Stability: Stable under recommended storage conditions.[4][7]
» Conditions to Avoid: Strong oxidizing agents.[4][7]

e Hazardous Decomposition Products: Under fire conditions, may produce oxides of carbon
(CO, CO2) and nitrogen (NOX).[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558532?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

